![molecular formula C17H19NO2 B5775639 1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-1-propanone](/img/structure/B5775639.png)
1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-1-propanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-1-propanone, also known as 4-MMC or mephedrone, is a synthetic psychoactive drug that belongs to the cathinone family. It is a stimulant that produces effects similar to those of amphetamines and cocaine. Mephedrone was first synthesized in 1929, but it was not until the early 2000s that it became popular as a recreational drug. Despite its widespread use, little is known about the scientific research application of mephedrone.
Mechanism of Action
Mephedrone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It also acts as a releasing agent of these neurotransmitters, causing an increase in their levels in the brain. This leads to the stimulation of the central nervous system, resulting in increased energy, euphoria, and alertness.
Biochemical and Physiological Effects:
Mephedrone has been shown to increase heart rate, blood pressure, and body temperature. It can also cause dehydration, muscle tension, and tremors. Long-term use of mephedrone can lead to addiction, psychosis, and cognitive impairment.
Advantages and Limitations for Lab Experiments
Mephedrone has several advantages for lab experiments, such as its ability to increase the release of neurotransmitters and its potential therapeutic uses. However, its use in experiments can be limited due to its potential for abuse and the risk of adverse effects.
Future Directions
There are several future directions for the scientific research application of mephedrone. One direction is to study its potential therapeutic uses in more detail, such as in the treatment of depression and anxiety. Another direction is to investigate its potential use in drug addiction treatment. Additionally, more research is needed to understand the long-term effects of mephedrone use on the brain and body.
Synthesis Methods
Mephedrone can be synthesized from 4-methylpropiophenone (4-MP) and 4-methylphenylamine (4-MPA) using a reductive amination process. The synthesis method involves the use of hazardous chemicals, such as hydrochloric acid and sodium cyanoborohydride, which can pose a risk to the environment and human health.
Scientific Research Applications
Mephedrone has been studied for its potential therapeutic uses, such as in the treatment of depression and anxiety. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters that regulate mood and emotions. Mephedrone has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce drug-seeking behavior in animals.
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-(4-methylanilino)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2/c1-13-3-7-15(8-4-13)18-12-11-17(19)14-5-9-16(20-2)10-6-14/h3-10,18H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHQAIRLTDATYSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCCC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxyphenyl)-3-[(4-methylphenyl)amino]propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.